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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propan-2-ol

Cat. No.: B075277

Essential Safety and Handling Guide for 2-(4-
Methylphenyl)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-(4-Methylphenyl)propan-2-ol (CAS No. 1197-01-9).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(4-Methylphenyl)propan-2-ol is classified as harmful if swallowed, causes skin irritation, and
causes serious eye irritation.[1] It is essential to use appropriate Personal Protective
Equipment (PPE) to prevent exposure. The following table summarizes the required PPE for
handling this compound.
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PPE Category

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield are

mandatory to protect against splashes.

Skin Protection

Alab coat or chemical-resistant apron should be
worn. Full-body protective clothing may be
necessary for large-scale operations. Wear

protective gloves at all times.[1]

Hand Protection

Chemical-resistant gloves are required. Gloves
must be inspected before use and disposed of

properly after handling the chemical.[1]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator is recommended. For
higher-level protection, use an OV/AG/P99 (US)
or ABEK-P2 (EU EN 143) respirator.[1]

Glove Selection and Chemical Compatibility

Due to the absence of specific glove breakthrough data for 2-(4-Methylphenyl)propan-2-ol,

data for a structurally similar compound, tert-butanol, is provided as a surrogate. Tert-butanol

shares the same tertiary alcohol functional group, which is critical in determining its interaction

with glove materials.

Glove Material

Thickness (mm)

Breakthrough Time .
Protection Level

(minutes)
Nitrile 0.11 30-60 Splash Protection
Nitrile/Neoprene Not Specified 240-480 Good Protection
Neoprene Not Specified 30-60 Splash Protection

Data is for tert-butanol (100%) and is intended as a guide.[2] It is crucial to consult the glove

manufacturer's specific chemical resistance data.
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Operational Plan for Safe Handling

A systematic approach to handling 2-(4-Methylphenyl)propan-2-ol is essential to maintain a
safe laboratory environment.

1. Receiving and Inspection:

» Upon receipt, inspect the container for any signs of damage or leakage.
 Verify that the label information matches the order details.

o Wear appropriate PPE during inspection.

2. Storage:

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

o Keep the container tightly closed when not in use.
e The compound is incompatible with strong oxidizing agents.[3]
3. Handling and Use:

« All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.

¢ Avoid contact with skin and eyes.[4]

e Do not eat, drink, or smoke in the handling area.[1]
» Use non-sparking tools to prevent ignition.[4]

e Wash hands thoroughly after handling.[1]

4. Spill Management:

 In the event of a spill, evacuate non-essential personnel from the area.
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Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.

Ventilate the area and clean the spill site once the material has been removed.

Chemical Spill Workflow

The following diagram illustrates the step-by-step procedure for managing a spill of 2-(4-
Methylphenyl)propan-2-ol.
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Click to download full resolution via product page

Chemical Spill Management Workflow

Disposal Plan

Proper disposal of 2-(4-Methylphenyl)propan-2-ol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Unused Product:

» Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1]
o Contact a licensed professional waste disposal service for disposal of this material.[1]

2. Contaminated Materials:

» Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable laws and good laboratory practices.[1]

o Contaminated packaging should be disposed of as unused product.[1]
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3. Disposal Method:

o Chemical incineration with an afterburner and scrubber is a recommended method of
disposal. Exercise extra care during ignition as the material is combustible.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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